2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid

Specification

• CAS No.: 1176010-13-1
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35
• IUPAC Name: 2-[[cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid
• Standard InChI: InChI=1S/C12H18N2O2S/c1-14(9-5-3-2-4-6-9)7-11-13-10(8-17-11)12(15)16/h8-9H,2-7H2,1H3,(H,15,16)
• Standard InChI Key: RLBICZWRZHOULF-UHFFFAOYSA-N
• SMILES: CN(CC1=NC(=CS1)C(=O)O)C2CCCCC2

Introduction

Synthesis and Chemical Reactivity

The synthesis of thiazole derivatives often involves condensation reactions between thioamides or thioesters and α-halocarbonyl compounds. For 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid, a similar approach might be employed, starting with appropriate precursors that introduce the cyclohexyl and methylamino groups.

The chemical reactivity of this compound would be influenced by its functional groups:

• Carboxylic Acid Group: Can undergo typical reactions such as esterification and amidation.

• Thiazole Ring: Can participate in electrophilic aromatic substitutions or nucleophilic additions.

Biological Activities

Thiazole derivatives have been studied for various biological activities, including antimicrobial and anticancer properties. While specific data on 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid is lacking, similar compounds have shown promise in these areas.

Biological Activity	Description
Antimicrobial Activity	Thiazole derivatives have been shown to exhibit activity against bacterial and fungal strains.
Anticancer Activity	Some thiazole compounds have demonstrated antiproliferative effects against cancer cell lines.